Cas no 6273-66-1 (3-(1,3-benzodioxol-5-yl)-1-phenylpropan-1-amine;hydrochloride)
6273-66-1 structure
Product Name:3-(1,3-benzodioxol-5-yl)-1-phenylpropan-1-amine;hydrochloride
CAS No:6273-66-1
MF:C16H18ClNO2
MW:291.772623538971
CID:957551
PubChem ID:54599192
Update Time:2025-04-19
3-(1,3-benzodioxol-5-yl)-1-phenylpropan-1-amine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(1,3-benzodioxol-5-yl)-1-phenylpropan-1-amine,hydrochloride
- 3-(1,3-benzodioxol-5-yl)-1-phenylpropan-1-amine
- hydrochloride
- NSC35636
- NSC-35636
- 3-(2H-1,3-Benzodioxol-5-yl)-1-phenylpropan-1-amine--hydrogen chloride (1/1)
- DTXSID00712671
- 6273-66-1
- 3-(1,3-benzodioxol-5-yl)-1-phenylpropan-1-amine;hydrochloride
-
- Inchi: 1S/C16H17NO2.ClH/c17-14(13-4-2-1-3-5-13)8-6-12-7-9-15-16(10-12)19-11-18-15;/h1-5,7,9-10,14H,6,8,11,17H2;1H
- InChI Key: BVNKZNQXZBZIRX-UHFFFAOYSA-N
- SMILES: Cl.O1COC2=CC=C(C=C12)CCC(C1C=CC=CC=1)N
Computed Properties
- Exact Mass: 255.12601
- Monoisotopic Mass: 291.1026065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 278
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.5Ų
Experimental Properties
- PSA: 44.48
- LogP: 4.55020
3-(1,3-benzodioxol-5-yl)-1-phenylpropan-1-amine;hydrochloride Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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